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Compound of Interest

Compound Name: 3-Bromo-5-iodopyridin-2-amine

Cat. No.: B1287851

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 3-Bromo-5-iodopyridin-2-amine, a key intermediate in pharmaceutical and
chemical research.

Core Chemical Properties

3-Bromo-5-iodopyridin-2-amine is a halogenated pyridine derivative with the molecular
formula CsH4BrIN2. It presents as a brown or yellow solid powder.[1][2] Its structural and
physical properties are crucial for its application in organic synthesis.

Physicochemical Data
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Property Value Source
Molecular Formula CsHaBrIN2 [1]
Molecular Weight 298.91 g/mol [1][3]
Melting Point 111-117 °C [2]

Boiling Point (Predicted)

308.2 £42.0 °C

[2]

pKa (Predicted) 2.25+0.49 [2]
Appearance Brown or yellow solid powder [1112]
Soluble in organic solvents
N such as dichloromethane and
Solubility [4]

N,N-dimethylformamide

(DMF). Low solubility in water.

Synthesis of 3-Bromo-5-iodopyridin-2-amine

The synthesis of 3-Bromo-5-iodopyridin-2-amine is a multi-step process that typically starts

from 2-aminopyridine. The process involves sequential bromination and iodination.

Synthesis Workflow
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Synthesis of 3-Bromo-5-iodopyridin-2-amine

2-Aminopyridine

Bromination with NBS in Acetone

:

2-Amino-5-bromopyridine

:

lodination with Kl and KIO3 in H2S0O4

3-Bromo-5-iodopyridin-2-amine

Suzuki-Miyaura Coupling of 3-Bromo-5-iodopyridin-2-amine

3-Bromo-5-iodopyridin-2-amine

Arylboronic Acid Pd Catalyst Base
(R-B(OH)2) (e.g., Pd(PPh3)4) (e.g., K3PO4)

Coupled Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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